Cas no 1361698-57-8 (3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile)
3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile
-
- Inchi: 1S/C10H8F5N3/c11-9(12)7-6(4-17)3-5(1-2-16)8(18-7)10(13,14)15/h3,9H,1,4,17H2
- InChI Key: DEAOESQHSAZBAU-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=CC(CC#N)=C(C(F)(F)F)N=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 321
- XLogP3: 0.9
- Topological Polar Surface Area: 62.7
3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000386-500mg |
3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile |
1361698-57-8 | 97% | 500mg |
$1,038.80 | 2022-03-01 | |
| Alichem | A022000386-1g |
3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile |
1361698-57-8 | 97% | 1g |
$1,747.20 | 2022-03-01 |
3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile
Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1361698-57-8)
3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by its CAS number 1361698-57-8, represents a sophisticated molecular framework designed to serve as a key intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorinated substituents, along with an acetonitrile group and an aminomethyl side chain, endows this pyridine derivative with distinctive chemical reactivity and potential applications in drug discovery.
The aminomethyl group at the C3 position introduces a nucleophilic site that can be readily functionalized through a range of chemical transformations, including condensation reactions, coupling processes, and derivatization strategies. This feature makes the compound particularly valuable in the development of novel heterocyclic compounds, which are prevalent in modern medicinal chemistry. Furthermore, the combination of difluoromethyl and trifluoromethyl groups at the C2 and C6 positions, respectively, enhances the lipophilicity and metabolic stability of the molecule, attributes that are often sought after in pharmacophores designed for oral bioavailability and prolonged circulation.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated pyridines as privileged scaffolds in medicinal chemistry. Studies have demonstrated that substituents such as difluoromethyl and trifluoromethyl can significantly modulate the electronic properties of aromatic systems, influencing both binding affinity and pharmacokinetic profiles. The acetonitrile moiety at the C5 position not only contributes to the overall solubility of the compound but also serves as a versatile handle for further derivatization, enabling access to a diverse array of pharmacologically relevant derivatives.
In the context of drug discovery, 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile has been explored as a precursor for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, its structural motif aligns well with kinase inhibitors, where fluorinated pyridines are known to improve binding interactions with protein targets. The aminomethyl group provides an opportunity to introduce polar interactions or linkages with biological receptors, while the electron-withdrawing nature of the fluorinated groups enhances hydrogen bonding capabilities. These characteristics make it a promising candidate for developing next-generation therapeutics.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination processes, have been employed to construct the desired molecular architecture efficiently. The use of difluoromethylation and trifluoromethylation reagents has become increasingly prevalent in modern synthetic routes due to their ability to introduce these valuable substituents with high selectivity.
From an agrochemical perspective, derivatives of this compound have shown promise as intermediates in the development of novel pesticides and herbicides. The structural features present in 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile, particularly the fluorinated aromatic system and functionalized side chains, contribute to enhanced pesticidal activity by improving binding affinity to target enzymes or receptors in pests. Ongoing research aims to optimize synthetic routes for large-scale production while minimizing environmental impact.
The role of computational tools in designing and optimizing molecules like 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting binding affinities, metabolic stability, and other physicochemical properties before experimental synthesis is undertaken. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.
Future directions in research may focus on exploring novel derivatives of this compound through structural modifications aimed at enhancing specific biological activities or improving pharmacokinetic profiles. For example, replacing one or more fluorinated groups with other electron-withdrawing or electron-donating substituents could yield compounds with altered properties suitable for different therapeutic applications. Additionally, investigating bioisosteric replacements for certain functional groups may provide alternative scaffolds while retaining key pharmacological attributes.
The versatility of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile as a building block underscores its importance in synthetic chemistry and its potential impact on various industries. As research continues to uncover new applications for fluorinated pyridines, compounds like this are likely to remain at the forefront of molecular innovation. Their unique combination of structural features offers a rich palette for medicinal chemists seeking to develop innovative solutions for complex biological challenges.
1361698-57-8 (3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)